Ethyl 2-(2-(benzo[d][1,3]dioxol-5-yl)acetamido)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[[2-(1,3-benzodioxol-5-yl)acetyl]amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C21H23NO5S/c1-3-25-21(24)19-14-6-4-12(2)8-17(14)28-20(19)22-18(23)10-13-5-7-15-16(9-13)27-11-26-15/h5,7,9,12H,3-4,6,8,10-11H2,1-2H3,(H,22,23)
• InChI Key: BFJABNXLNMNXQG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCC(C2)C)NC(=O)CC3=CC4=C(C=C3)OCO4
• Molecular Formula: C21H23NO5S
• Molecular Weight: 401.5 g/mol

Description

The compound of interest, Ethyl 2-(2-(benzo[d][1,3]dioxol-5-yl)acetamido)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate, is a complex molecule that appears to be related to a family of heterocyclic compounds that have been synthesized and studied for various applications, including pharmaceuticals. The molecule contains several functional groups and structural motifs, such as a benzo[d][1,3]dioxole, an acetamido group, and a tetrahydrobenzo[b]thiophene ring system.

Synthesis Analysis

The synthesis of related tetrahydrobenzo[b]thiophene derivatives has been reported in the literature. For instance, ethyl α-(3-carbamoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-ylhydrazono)acetates were prepared and used to synthesize pyran, pyridine, and pyridazine derivatives, indicating the versatility of this scaffold in heterocyclic synthesis . Additionally, ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate was synthesized using the Gewald method, which is a well-known synthetic route for thiophene derivatives . These methods could potentially be adapted or serve as inspiration for the synthesis of the compound .

Molecular Structure Analysis

The molecular structure of related compounds has been characterized using various spectroscopic methods. For example, Ethyl 1-benzyl-2-(thiophen-3-yl)-1H-benzo[d]imidazole-5-carboxylate was characterized using spectroscopic methods and X-ray diffraction, which confirmed the theoretical optimization and three-dimensional molecular structure . Such studies are crucial for understanding the conformation and electronic properties of the molecule, which can be inferred from the molecular structure analysis.

Chemical Reactions Analysis

The reactivity of similar tetrahydrobenzo[b]thiophene derivatives has been explored in various chemical reactions. Ethyl 2-diazo-4,5,6,7-tetrahydrobenzo[b]thiophene 3-carboxylate, for instance, was reacted with benzoylacetonitrile to yield a product that could further react to form fused thiophene derivatives . This indicates that the core structure of the compound of interest may be reactive towards nucleophilic addition or cycloaddition reactions, which could be utilized to introduce additional functional groups or to create more complex fused ring systems.

Physical and Chemical Properties Analysis

The physical and chemical properties of related compounds have been studied to some extent. For example, the effect of irradiation on ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate was investigated using ESR spectroscopy, revealing information about radiation-induced radicals and changes in the sample's color post-irradiation . Additionally, the anti-rheumatic potential of a derivative and its metal complexes was evaluated, demonstrating significant biological activity . These studies suggest that the compound of interest may also exhibit unique physical, chemical, and biological properties that could be of scientific interest.

Mechanism of Action

Mode of Action

Based on its structural similarity to other compounds, it may interact with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and van der waals forces .

Pharmacokinetics

The compound may be metabolized in the liver and excreted through the kidneys .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interaction with its targets .

Safety and Hazards

The safety and hazards associated with similar compounds can vary widely and are often dependent on the specific compound and its usage. For instance, exposure to Pb2+ in humans may cause different adverse effects and toxicity.